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Compound of Interest

Compound Name: rac Talinolol-d5

Cat. No.: B565432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of racemic Talinolol-d5, a deuterated analog

of the β1-adrenergic receptor blocker, Talinolol. This document is intended for researchers,

scientists, and professionals in drug development who utilize stable isotope-labeled

compounds in their studies. This guide covers the commercial availability of rac-Talinolol-d5, its

physicochemical properties, and relevant experimental protocols for its analysis.

Introduction to rac-Talinolol-d5
Talinolol is a cardioselective β1-adrenergic receptor blocker used in the treatment of

hypertension and angina pectoris.[1] Its deuterated form, rac-Talinolol-d5, serves as an

invaluable internal standard in pharmacokinetic and metabolic studies. The incorporation of five

deuterium atoms provides a distinct mass shift, enabling sensitive and accurate quantification

by mass spectrometry without significantly altering the compound's chemical properties.[2]

Commercial Availability
rac-Talinolol-d5 is available from several commercial suppliers specializing in research

chemicals and analytical standards. The compound is typically supplied as a neat solid and is

intended for research use only.[1][3]
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Supplier CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Available
Quantities

Santa Cruz

Biotechnology
1215343-94-4 C₂₀H₂₈D₅N₃O₃ 368.53

Contact for

details

MedChemExpres

s
1215343-94-4 C₂₀H₂₈D₅N₃O₃ 368.53 1 mg, 10 mg

CymitQuimica

(distributor for

TRC)

1215343-94-4 C₂₀H₂₈D₅N₃O₃ 368.52 1 mg, 10 mg

LGC Standards

(distributor for

TRC)

1215343-94-4 C₂₀H₂₈D₅N₃O₃ 368.52 1 mg, 10 mg

Physicochemical and Analytical Data
Detailed quantitative data for a specific lot of rac-Talinolol-d5 is typically provided in the

Certificate of Analysis (CoA) from the supplier. Researchers should always refer to the lot-

specific CoA for the most accurate information.

Table 2: Representative Physicochemical and Analytical Data

Parameter Typical Specification

Appearance White to Off-White Solid

Purity (by HPLC) ≥98%

Isotopic Enrichment ≥99 atom % D

Identity (by ¹H-NMR, MS) Conforms to structure

Storage Temperature -20°C

Experimental Protocols
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The following are representative experimental protocols for the analysis of Talinolol and can be

adapted for rac-Talinolol-d5.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
This method is adapted from a validated HPLC-UV method for the determination of Talinolol in

rat plasma.[4]

Instrumentation: A standard HPLC system with a UV detector.

Column: Vydac® C18 monomeric column (250 x 4.6 mm, 5 µm particle size).[4]

Mobile Phase: Acetonitrile and potassium dihydrogen phosphate buffer (34:66 v/v).[4]

Flow Rate: 1.0 mL/min (isocratic).[4]

Detection: UV at 245 nm.[4]

Sample Preparation: Prepare a stock solution of rac-Talinolol-d5 in a suitable organic solvent

(e.g., methanol or acetonitrile) at a concentration of 1 mg/mL. Further dilute with the mobile

phase to a working concentration of approximately 10-100 µg/mL.

Injection Volume: 10-20 µL.

Analysis: The purity is determined by the peak area percentage of the main component

relative to all other observed peaks.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Quantification
This protocol is based on a published method for the quantification of Talinolol in human

plasma.[5] rac-Talinolol-d5 is used as an internal standard for the quantification of non-labeled

Talinolol.

Instrumentation: A triple quadrupole mass spectrometer coupled with an HPLC system.

Ionization Mode: Electrospray Ionization (ESI), positive mode.
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Multiple Reaction Monitoring (MRM) Transitions:

Talinolol: m/z 364.3 → 100.2

rac-Talinolol-d5: m/z 369.3 → 105.2 (predicted)

Sample Preparation (Plasma):

To 200 µL of plasma, add the internal standard solution (rac-Talinolol-d5).

Perform liquid-liquid extraction with methyl tert-butyl ether.[5]

Evaporate the organic layer and reconstitute the residue in the mobile phase.

Chromatographic Conditions:

Column: A suitable C18 column (e.g., Phenomenex C18, 250 mm x 4.6 mm, 5 µm).[5]

Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium acetate).

Flow Rate: 0.85 mL/min.[5]

Synthesis Outline
A detailed, step-by-step synthesis protocol for rac-Talinolol-d5 is not publicly available.

However, a general approach for the synthesis of deuterated compounds involves introducing

deuterium atoms at specific positions through the use of deuterated reagents or through

hydrogen-deuterium exchange reactions. For rac-Talinolol-d5, the deuterium atoms are located

on the propyl chain. A plausible synthetic route would involve the use of a deuterated epoxide

or a related deuterated building block in the final steps of the Talinolol synthesis.

Visualized Workflow
The following diagram illustrates a general workflow for the quality control and use of a

deuterated standard like rac-Talinolol-d5 in a research setting.
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Workflow for Quality Control and Use of rac-Talinolol-d5

Procurement & Initial Checks

Quality Control Analysis

Application in Assay

Select Supplier Place Order Receive Compound Initial Visual Inspection Prepare Stock Solution

Purity Check (HPLC)

Identity & Isotopic Enrichment (MS)

Structural Confirmation (NMR)

Prepare Working Solutions Use as Internal Standard in LC-MS/MS Assay Data Analysis & Quantification

Click to download full resolution via product page

Caption: Quality control workflow for rac-Talinolol-d5.

This guide provides a comprehensive starting point for researchers working with rac-Talinolol-

d5. For specific applications, further method development and validation will be necessary.

Always consult the supplier's documentation and relevant scientific literature for the most

accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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